Cas no 1427705-31-4 (Cyanine5 hydrazide)

• Product Name: Cyanine5 hydrazide
• CAS No: 1427705-31-4
• MF: C₃₂H₄₂Cl₂N₄O
• MW: 569.6081
• CID: 4671065
• PubChem ID: 154723797
• Update Time: 2025-05-24

Cyanine5 hydrazide Chemical and Physical Properties

Names and Identifiers

• Cyanine5 hydrazide
• 1-(6-Hydrazineyl-6-oxohexyl)-3,3-dimethyl-2-(5-(1,3,3-trimethylindolin-2-ylidene)penta-1,3-dien-1-yl)-3H-indol-1-ium chloride hydrochloride
• Cy5 hydrazide
• 1427705-31-4
• Lumiprobe CY 5 hydrazide hydrochloride
• DA-65109
• [6-[3,3-dimethyl-2-[5-(1,3,3-trimethylindol-1-ium-2-yl)penta-2,4-dienylidene]indol-1-yl]hexanoylamino]azanium;dichloride

• Inchi： 1S/C32H40N4O.2ClH/c1-31(2)24-16-11-13-18-26(24)35(5)28(31)20-8-6-9-21-29-32(3,4)25-17-12-14-19-27(25)36(29)23-15-7-10-22-30(37)34-33;;/h6,8-9,11-14,16-21H,7,10,15,22-23,33H2,1-5H3;2*1H
• InChI Key： RGKQQFSVYKQZDO-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(CCCCCN1C2=CC=CC=C2C(C)(C)C1=CC=CC=CC1C(C)(C)C2=CC=CC=C2[N+]=1C)N[NH3+]

Computed Properties

• Exact Mass: 568.2735674 g/mol
• Monoisotopic Mass: 568.2735674 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 940
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 61.4
• Molecular Weight: 569.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Cyanine5 hydrazide

Cyanine5 Hydrazide (CAS 1427705-31-4): A Versatile Fluorescent Probe for Advanced Biomedical Applications

Among the growing portfolio of fluorescent dyes engineered for Cy5 hydrazide functionalization, the compound CAS 1427705-31-4 stands out as a critical reagent in modern biomedical research. This cyanine-based molecule combines the photostable fluorescence of Cy5 with the reactive hydrazide group, enabling covalent conjugation to carboxylated biomolecules. Recent advancements in bioconjugation chemistry have positioned this compound at the forefront of Cy5 hydrazide labeling strategies for protein detection, nucleic acid tracking, and live-cell imaging applications.

The structural design of CAS 1427705-31-4 features a symmetric cyanine core flanked by two ethyl groups, providing enhanced water solubility compared to traditional Cy5 derivatives. This property is critical for in vivo applications where aqueous stability is paramount. The conjugation mechanism leverages the hydrazide group's reactivity toward NHS ester-functionalized biomolecules, ensuring specific targeting without compromising the fluorophore's optical properties. Spectroscopic studies published in Chemical Science (2023) demonstrated an excitation/emission peak at 649/670 nm with quantum yield of 0.68 in phosphate buffer solutions, making it ideal for multiplexed imaging systems.

In translational medicine research, Cy5 hydrazide has emerged as a key component in developing next-generation diagnostic tools. A landmark study in Nature Biomedical Engineering (2023) described its use in creating tumor-specific aptamer probes with subcellular resolution imaging capabilities. By conjugating to aptamers via their carboxyl-terminal groups, researchers achieved targeted detection of epithelial cell adhesion molecule (EpCAM) markers on circulating tumor cells with 98% specificity. The probe's near-infrared fluorescence enabled real-time monitoring during flow cytometry without photobleaching artifacts.

The synthetic pathway for preparing CAS 1427705-31-4 involves a two-step process starting from diethylaminobenzaldehyde precursors. Recent optimization reported in Journal of Fluorescence (2023) introduced microwave-assisted synthesis that reduces reaction time from 8 hours to 90 minutes while maintaining >95% purity as confirmed by HPLC analysis. This method employs environmentally benign solvents like dimethyl sulfoxide (DMSO), aligning with green chemistry principles.

In drug delivery systems, this compound enables simultaneous tracking and therapeutic evaluation through its dual role as both a carrier label and cargo component. A collaborative study between MIT and Stanford (published in Biomaterials, 2023) demonstrated its use in poly(lactic-co-glycolic acid) nanoparticles loaded with doxorubicin. The surface-conjugated Cy5 hydrazide allowed non-invasive monitoring of nanoparticle biodistribution while maintaining therapeutic efficacy against triple-negative breast cancer xenografts.

The unique combination of photophysical properties and bioconjugation versatility makes Cy5 hydrazide (CAS 1427705-31-4) indispensable for cutting-edge research spanning:

• Nano-bio interface studies
• In vivo pharmacokinetic modeling
• Multiplex immunoassay development
• Surgical guidance systems
• Biofilm visualization techniques

Ongoing investigations are exploring its application in CRISPR-based gene editing visualization through RNA-guided probe systems. Preliminary data from Cold Spring Harbor Laboratory indicates that Cy5-labeled guide RNAs provide real-time tracking of Cas9 activity within living cells without affecting editing efficiency—a breakthrough for understanding genome editing mechanisms.

To ensure optimal performance, proper storage conditions (< -20°C under nitrogen atmosphere) and controlled conjugation protocols are essential. Researchers should employ dialysis or size-exclusion chromatography post-conjugation to remove unreacted dye molecules, as highlighted in a recent methodological review by the Journal of Chromatography B (January 2024).

This compound's evolution reflects broader trends toward precision fluorescent probes tailored for complex biological systems. As artificial intelligence-driven drug discovery platforms expand their use of multi-color imaging workflows, the demand for high-performance reagents like CAS 1427705-31-4 will continue growing across academia and industry sectors.